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Compound of Interest

Compound Name: 4-Chloro-3-methoxybenzoicacid

Cat. No.: B13353778

Get Quote

Executive Summary & Core Directive
Do not dispose of 4-Chloro-3-methoxybenzoic acid in standard organic waste streams.

Because this compound contains a chlorine substituent on the aromatic ring, it is classified as

Halogenated Organic Waste. Mixing this compound with non-halogenated solvents (e.g.,

acetone, methanol) or general trash violates EPA RCRA standards and poses significant

downstream risks. Standard incineration of chlorinated aromatics at insufficient temperatures

(<1,100°C) can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) and furans.

Immediate Action Required:

Segregate: Isolate from non-halogenated organics.

Label: Mark all containers explicitly as "HALOGENATED."

Neutralize: If in solution, ensure pH is stable (avoid mixing with strong oxidizers).

Chemical Characterization & Hazard Profile[2]
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Effective disposal requires understanding the chemical's intrinsic properties. This compound

acts as a weak acid and a halogen source.

Property Data Operational Implication

Chemical Name
4-Chloro-3-methoxybenzoic

acid

Primary identifier for waste

tags.

CAS Number 85740-98-3
Use for EHS inventory

verification.

Molecular Formula C₈H₇ClO₃
Confirms presence of Chlorine

(Cl).[1][2][3]

Physical State Solid (White/Off-white powder)
Dust control measures

required during transfer.

Acidity (pKa) ~3.8 - 4.0 (Predicted)
Incompatible with strong bases

or cyanides.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp. Irrit.)

Standard PPE (Nitrile gloves,

safety glasses) required.

Waste Class Halogenated Organic
CRITICAL: Requires high-

temperature incineration.

The Causality of Segregation
Why do we segregate? The chlorine atom on the benzene ring is the deciding factor.

Non-Halogenated Waste is often used as fuel blending in cement kilns or standard

incinerators (operating ~850°C).

Halogenated Waste (like this compound) requires specialized incinerators with secondary

combustion chambers operating >1,100°C and rapid quench systems to prevent the de novo

synthesis of dioxins [1, 2].

Protocol: If you accidentally mix this compound into a non-halogenated drum, the entire

drum must be re-classified as halogenated, significantly increasing disposal costs and

logistical burden.
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Waste Stream Decision Matrix
The following logic flow dictates the handling of 4-Chloro-3-methoxybenzoic acid based on its

physical state in your workflow.

Waste Generation:
4-Chloro-3-methoxybenzoic acid

Physical State?

Solid / Powder

Dry

Dissolved in Solvent

Solution

Container Selection:
Wide-mouth HDPE or Glass Jar

Labeling:
'Hazardous Waste - Solid'

Constituent: 4-Chloro-3-methoxybenzoic acid

Final Disposition:
High-Temp Incineration

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Compatible

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Cross-Contamination Risk

Combine in:
HALOGENATED Waste Carboy

MUST go to Halogenated Stream

Click to download full resolution via product page
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Figure 1: Decision matrix for waste segregation. Note that any solution containing this

compound defaults to the Halogenated waste stream, regardless of the carrier solvent.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Applicability: Expired inventory, excess weighing powder, or contaminated solid media.

Container Selection: Use a clean, compatible wide-mouth jar (HDPE plastic or amber glass).

Do not use metal cans due to potential acidic corrosion over time.

Transfer: Transfer the solid into the container. Minimize dust generation.[4]

Labeling:

Affix a hazardous waste tag.

Check: "Solid"

Check: "Toxic" and "Irritant".

Chemical Name: Write full name "4-Chloro-3-methoxybenzoic acid".

CAS: 85740-98-3.[1][3][5][6]

Secondary Containment: Place the jar into a clear plastic bag (zip-lock) before placing it in

the satellite accumulation area (SAA) bin.

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/HPLC Waste)
Applicability: Mother liquors, HPLC effluent, or dissolved reagents.[7]

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric

Acid) or active metals.

Stream Selection:
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CORRECT: Pour into the container marked "HALOGENATED ORGANIC WASTE".

INCORRECT: Do not pour into "Non-Halogenated" or "Aqueous Acid" containers (unless

the organic content is <1%, which is rare in synthesis).

Logging: Record the volume and the approximate concentration of the benzoic acid

derivative on the waste log sheet attached to the carboy. This is vital for the disposal facility

to calculate chlorine content.

Spill Response (Immediate Action)
In the event of a spill, rapid containment prevents environmental release.

1. Assess Volume & Hazard 2. Don PPE:
Nitrile Gloves, Goggles, Lab Coat Spill Type?

Dry Powder

Liquid/Solution

3. Scoop/Sweep
(Avoid Dust)

3. Absorb with
Vermiculite or Pads

4. Double Bag
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Workflow for small-scale laboratory spills (<500g).

Neutralization Note: If the spill is a concentrated acidic solution of the compound, you may

lightly sprinkle Sodium Bicarbonate (NaHCO₃) over the spill to neutralize acidity before

absorbing. Stop when bubbling ceases.

Regulatory Compliance (USA - RCRA)
While 4-Chloro-3-methoxybenzoic acid is not explicitly listed on the EPA's "P" (Acutely

Hazardous) or "U" (Toxic) lists by name, it is regulated based on its characteristics and

chemical class.

Waste Coding:

If the waste is ignitable (due to solvent): D001.

If the waste is corrosive (pH ≤ 2): D002.[8]
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Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene

Chloride), it carries F001/F002 codes [3].[9]

Generator Status: The mass of this waste counts toward your facility’s monthly hazardous

waste generation totals.

Self-Validating System: Before sealing any waste container, ask: Does this container have a

"Halogenated" label? If yes, the system is valid. If no, and the compound is present, the system

is compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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